![molecular formula C14H6N4O12 B091566 Bis(2,4-dinitrophenyl) oxalate CAS No. 16536-30-4](/img/structure/B91566.png)
Bis(2,4-dinitrophenyl) oxalate
Overview
Description
Bis(2,4-dinitrophenyl) oxalate (DNPO) is a chemiluminescence reagent. Chemiluminescence produced in the oxidation of DNPO by hydrogen peroxide in the presence of a polycyclic aromatic hydrocarbon was monitored by spectroscopic methods. The kinetics of the imidazole-catalyzed decomposition of DNPO was investigated by the stopped-flow technique.
Scientific Research Applications
Chemiluminescence Studies
Bis(2,4-dinitrophenyl) oxalate (DNPO) has been extensively studied for its role in chemiluminescence. It reacts with hydrogen peroxide to produce an excited-state product that emits light. This reaction has been utilized to enhance the detection limits of nonfluorophores like ouabain and urea, indicating its potential in sensitive analytical methods (Capomacchia et al., 1987).
Reaction Kinetics and Mechanisms
The kinetics and mechanism of DNPO's reactions have been subjects of study. For instance, its pre-chemiluminescent hydrogen peroxide reaction has been analyzed to understand its role in peroxyoxalate chemiluminescence (Jennings & Capomacchia, 1989). Additionally, studies have explored the solution kinetics of DNPO in various solvent mixtures, providing insights into its chemical behavior and potential applications in different environments (Neuvonen, 1994).
Decomposition and Hydrolysis
The decomposition of DNPO, particularly its unexpected reactions with water, has been studied to comprehend its stability and reactivity. Such studies are crucial for optimizing its use in various chemical processes (Orosz & Dudar, 1991).
Chemiluminescence Detection Systems
DNPO's role in chemiluminescence detection systems, particularly in liquid chromatography, has been investigated. Its impact on the half-life of chemiluminescence signals and the optimization of such systems for analytical purposes have been significant areas of research (Jong et al., 1986).
Bioanalytical Applications
The application of DNPO in bioanalytical fields, like the chemiluminescence detection of porphyrins, has been explored. Studies in this area focus on optimizing conditions for enhanced sensitivity, selectivity, and precision in detecting biological compounds (Lin & Huie, 1997).
Environmental Considerations
Research has also been conducted to develop more environmentally friendly chemiluminescence demonstrations using alternatives to DNPO. This is part of a broader effort to reduce the use of toxic chemicals in educational and research settings (Jilani et al., 2011).
Mechanism of Action
Target of Action
Bis(2,4-dinitrophenyl) oxalate primarily targets hydrogen peroxide in its action . Hydrogen peroxide is a common compound in many biological systems and is involved in various biochemical reactions.
Mode of Action
The interaction of this compound with its target involves a chemiluminescence reaction . Specifically, this compound is oxidized by hydrogen peroxide, producing a high-energy intermediate . This intermediate can then transfer energy to a fluorescent dye, causing it to emit light .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the chemiluminescence pathway . The energy transfer that occurs during the oxidation of this compound by hydrogen peroxide results in the emission of light, a process known as chemiluminescence .
Result of Action
The primary result of the action of this compound is the emission of light . This light emission is the basis for its use in glow sticks and other applications that require chemiluminescence .
Action Environment
The action of this compound is influenced by several environmental factors. For instance, the presence of a polycyclic aromatic hydrocarbon can enhance the chemiluminescence produced in the oxidation of this compound by hydrogen peroxide
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
The role of Bis(2,4-dinitrophenyl) oxalate in biochemical reactions is primarily as a chemiluminescence reagent . Chemiluminescence is produced in the oxidation of this compound by hydrogen peroxide in the presence of a polycyclic aromatic hydrocarbon
Cellular Effects
As a chemiluminescence reagent, it is primarily used in laboratory settings rather than in biological systems .
Molecular Mechanism
The molecular mechanism of this compound involves the production of chemiluminescence during its oxidation by hydrogen peroxide in the presence of a polycyclic aromatic hydrocarbon . The kinetics of this reaction have been investigated using the stopped-flow technique .
Properties
IUPAC Name |
bis(2,4-dinitrophenyl) oxalate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H6N4O12/c19-13(29-11-3-1-7(15(21)22)5-9(11)17(25)26)14(20)30-12-4-2-8(16(23)24)6-10(12)18(27)28/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBZOGAWUNMFXFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(=O)C(=O)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H6N4O12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90167934 | |
Record name | Bis(2,4-dinitrophenyl) oxalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90167934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
422.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16536-30-4 | |
Record name | Bis(2,4-dinitrophenyl) oxalate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16536-30-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(2,4-dinitrophenyl) oxalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016536304 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(2,4-dinitrophenyl) oxalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90167934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(2,4-dinitrophenyl) Oxalate [Chemiluminescence reagent for the determination of fluorescent compounds by HPLC and FIA] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BIS(2,4-DINITROPHENYL) OXALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A4Q7NQ4ENT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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